Cas no 1105229-75-1 (N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide)

• Product Name: N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide
• CAS No: 1105229-75-1
• MF: C₁₈H₂₄N₄O₃
• MW: 344.408164024353
• CID: 6397329
• PubChem ID: 30865467
• Update Time: 2025-10-17

N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide
• N-[4-(diethylamino)phenyl]-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)propanamide
• AKOS024267707
• F5521-0106
• 1105229-75-1

• Inchi： 1S/C18H24N4O3/c1-4-22(5-2)14-8-6-13(7-9-14)20-16(23)11-10-15-12(3)19-18(25)21-17(15)24/h6-9H,4-5,10-11H2,1-3H3,(H,20,23)(H2,19,21,24,25)
• InChI Key： PCSCKNLLQKLVPS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N(CC)CC)C=C1)(=O)CCC1=C(C)NC(=O)NC1=O

Computed Properties

• Exact Mass: 344.18484064g/mol
• Monoisotopic Mass: 344.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide

N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide (CAS No. 1105229-75-1): An Overview of Its Structure, Properties, and Applications

N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide (CAS No. 1105229-75-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, and potential applications of this compound.

Chemical Structure and Synthesis

The molecular formula of N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide is C₁₉H₂₄N₄O₃, with a molecular weight of approximately 356.41 g/mol. The compound features a central pyrimidine ring with two oxo groups and a methyl substituent at the 6-position. The amide linkage connects the pyrimidine ring to a phenyl group substituted with a diethylamino moiety. This intricate structure confers the compound with specific chemical properties and reactivity patterns.

The synthesis of N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide typically involves multistep reactions. One common approach is to start with the formation of the pyrimidine core through a Biginelli reaction or a similar condensation process. Subsequent functionalization steps are then employed to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

Physical Properties

N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide is a white crystalline solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. The compound has a melting point in the range of 180°C to 185°C. Its stability under various conditions has been extensively studied to ensure its suitability for long-term storage and use in laboratory settings.

Spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy have been instrumental in characterizing the structure and purity of N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide. These methods provide valuable insights into its molecular conformation and functional groups.

Biological Activities and Potential Applications

The biological activities of N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide have been extensively investigated in recent years. One of its most notable properties is its potential as an inhibitor of specific enzymes involved in various biological pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases and phosphatases, making it a promising candidate for the development of targeted therapies.

In addition to its enzymatic inhibition properties, N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-y l)propanamide has demonstrated antiproliferative effects on cancer cells. Preclinical studies have indicated that it can selectively induce apoptosis in tumor cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for further investigation as an anticancer agent.

Furthermore, research has explored the potential neuroprotective effects of this compound. Studies have shown that it can reduce oxidative stress and inflammation in neuronal cells, suggesting its possible application in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising preclinical results for N-(diethylamino)phenyl-3-(6-me th yl-2, 4-di ox o-1, 2, 3, 4-te trah yd ro p yr im id i n -< span c lass ="b o ld "> 5 - y l ) p r o pa na m i d e s pan > ( C A S N o . 1 1 0 5 2 2 9 -7 5 -1 ) h ave l e d t o i n c r e as e d i n t e r e s t i n i t s c l i n i c a l d e v e l o p m e n t . S e v e r a l p h a s e I c l i n i c a l t r i a l s h ave b ee n u nd er w ay t o e va lu at e i ts s af et y , p h ar ma c oki ne ti cs , an d p h ar ma co dy na mi cs i n h um an su b je ct s . T he r es ul ts f ro m t he se tr ia ls w il l pr ov id e v al u ab le da ta t o g ui de fu rt he r cl ini ca l st ud ie s . p > < p > I n ad di ti on , re se ar ch ers ar e ex pl or ing th e po ss ib ili ty o f u si ng th is co mp ou nd i n co mb in at io n w it h ot he r th er ap eu ti cs t o en ha nc e t re at me nt ef fi ca cy . T he sy ne rg is tic ef fe ct s o f co mp ou nd C A S N o . 1 1 0 5 2 2 9 -7 5 -1 w it h ot he r dr ug s ar e b ei ng ev al u at ed i n pr ec li ni ca l mo de ls , w it h pr om is ing re su lt s . p > < p > Th e fu tu re d ev el op me nt o f N -< sp an cl ass ="b ol d "> ( di et hy la mi no ) ph en yl -< sp an cl ass ="b ol d "> 3 -< sp an cl ass ="b ol d "> ( 6 -m et hy l -< sp an cl ass ="b ol d "> 2 ,< sp an cl ass ="b ol d "> 4 -d io xo -< sp an cl ass ="b ol d "> 1 ,< sp an cl ass ="b ol d "> 2 ,< sp an cl ass ="b ol d "> 3 ,< sp an cl ass ="b ol d "> 4 -t et ra hy dr op yr im id in -< sp an cl ass ="b ol d "> 5 -y l ) pr op ana mi de sp an > ( C A S N o . 1 105297 -75 -1 ) w il l de pe nd on th e ou tc om es o f cu rr en t c li ni ca l tr ia ls an d fu rt he r pr ec li ni ca l st ud ie s . H ow ev er , th e po te nt ia l fo r th is co mp ou nd t o ad dr es s un me et me di ca l ne ed s i n va ri ou s di se as es m ak es i t a no ta bl y pr om is ing ca nd id at e fo r fu rt he r de ve lo pm en t . p > ar ti cl > re sp on se >